Cas no 343856-49-5 (8-Hydroxyquinoline-6-carbaldehyde)

• Product Name: 8-Hydroxyquinoline-6-carbaldehyde
• CAS No: 343856-49-5
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• CID: 4822402
• Update Time: 2025-10-30

8-Hydroxyquinoline-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 8-hydroxyquinoline-6-carbaldehyde
• 8-Hydroxyquinoline-6-carboxaldehyde
• 8-Hydroxyquinoline-6-carbaldehyde

• Inchi： 1S/C10H7NO2/c12-6-7-4-8-2-1-3-11-10(8)9(13)5-7/h1-6,13H
• InChI Key： ROMORGXJVYYQLO-UHFFFAOYSA-N
• SMILES： OC1=CC(C=O)=CC2=CC=CN=C21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 1.3
• Topological Polar Surface Area: 50.2

Additional information on 8-Hydroxyquinoline-6-carbaldehyde

Recent Advances in the Study of 8-Hydroxyquinoline-6-carbaldehyde (CAS: 343856-49-5)

The compound 8-Hydroxyquinoline-6-carbaldehyde (CAS: 343856-49-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of metal-chelating agents and antimicrobial compounds. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 8-Hydroxyquinoline-6-carbaldehyde is its role in the development of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against a range of multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes and interfere with essential metabolic pathways. These findings suggest that 8-Hydroxyquinoline-6-carbaldehyde could serve as a promising scaffold for the design of next-generation antibiotics.

In addition to its antimicrobial properties, 8-Hydroxyquinoline-6-carbaldehyde has also been investigated for its potential in cancer therapy. A recent study in Bioorganic & Medicinal Chemistry Letters reported that this compound can act as a selective chelator of transition metals, such as copper and iron, which are known to play critical roles in tumor progression. By modulating metal homeostasis in cancer cells, 8-Hydroxyquinoline-6-carbaldehyde derivatives were shown to induce apoptosis and inhibit tumor growth in preclinical models. These results underscore the compound's potential as a therapeutic agent for metal-related cancers.

The synthesis and optimization of 8-Hydroxyquinoline-6-carbaldehyde derivatives have also been a focus of recent research. A 2024 study in Organic & Biomolecular Chemistry detailed a novel synthetic route that improves the yield and purity of the compound, making it more accessible for large-scale applications. The study also explored the structure-activity relationships (SAR) of various derivatives, providing valuable insights into how modifications to the quinoline core can enhance biological activity. These advancements are expected to accelerate the development of new drugs based on this scaffold.

Despite these promising developments, challenges remain in the clinical translation of 8-Hydroxyquinoline-6-carbaldehyde-based therapies. Issues such as bioavailability, toxicity, and resistance mechanisms need to be addressed through further research. However, the compound's unique chemical properties and broad-spectrum activity make it a compelling candidate for future drug development efforts. Ongoing studies are expected to shed more light on its mechanisms of action and potential applications in treating infectious diseases and cancer.

In conclusion, 8-Hydroxyquinoline-6-carbaldehyde (CAS: 343856-49-5) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Recent research has highlighted its potential as an antimicrobial and anticancer agent, as well as advancements in its synthesis and optimization. As the scientific community continues to explore its applications, this compound is poised to play a significant role in the development of novel therapeutics. Future studies should focus on addressing the remaining challenges and translating these findings into clinical applications.